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Introduction

R0O9021 has been identified as a potent inhibitor of Mycobacterium tuberculosis (Mtb) Protein
Kinase G (PknG), a crucial virulence factor for intracellular survival.[1][2][3] PknG, a eukaryotic-
like serine/threonine kinase, is secreted by pathogenic mycobacteria within the macrophage
phagosome, where it prevents fusion with the lysosome.[1][2] This mechanism allows the
mycobacteria to evade degradation and establish a long-term latent infection.[1][2][3] By
inhibiting PknG, R0O9021 facilitates the delivery of mycobacteria to the lysosome, leading to
their destruction within the host cell.[4] These application notes provide detailed protocols for
the use of RO9021 in mycobacterial cell culture and intracellular efficacy models.

Mechanism of Action

R0O9021 acts as an ATP-competitive inhibitor of PknG.[3] The inhibition of PknG kinase activity
disrupts its function in modulating host cell trafficking pathways, specifically the prevention of
phagosome-lysosome fusion.[1][2] This leads to the maturation of the mycobacteria-containing
phagosome into a phagolysosome, exposing the bacteria to the harsh, degradative
environment of the lysosome and resulting in mycobacterial cell death.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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